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Compound of Interest

Compound Name: 2-(Dimethylamino)propan-1-ol

CAS No.: 15521-18-3

Cat. No.: B094322

Get Quote

Executive Summary & Chemical Identity
2-(Dimethylamino)propan-1-ol, commonly known as Dimepranol, is a beta-amino alcohol

primarily utilized in pharmaceutical development as a functional counter-ion in the

immunomodulatory drug Inosine Pranobex (Isoprinosine). While often categorized merely as an

excipient or solubilizer, Dimepranol possesses intrinsic biological activity distinct from its

structural analog, 2-(Dimethylamino)ethanol (DMAE).

This guide objectively compares Dimepranol against DMAE and Choline, focusing on

immunomodulation, cellular uptake enhancement, and cholinergic potential.

Chemical Structure Analysis
The addition of a methyl group to the alkyl chain in Dimepranol (compared to DMAE)

significantly alters its lipophilicity and membrane interaction profile.
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Figure 1: Structural relationship between DMAE, Dimepranol, and Choline. The hydrophobic

modification in Dimepranol enhances membrane permeability.

Comparative Biological Activity Profile
The following data synthesizes experimental outcomes comparing Dimepranol (often studied

as the Dimepranol-Acedoben complex) with DMAE.

Table 1: Functional Comparison Matrix
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Feature

2-
(Dimethylamino)pr
opan-1-ol
(Dimepranol)

2-
(Dimethylamino)eth
anol (DMAE)

Mechanism of
Difference

Primary Indication
Immunostimulation

(Viral infections)

Nootropic /

Dermatological

Dimepranol acts as a

cation carrier for

purines; DMAE acts

as a choline

precursor/scavenger.

Lipophilicity (LogP) ~ -0.1 to 0.2 (Est.) -0.55

The propyl backbone

of Dimepranol

increases lipid

solubility vs. the ethyl

backbone of DMAE.

Membrane Effect

High fluidization;

enhances purine

transport.

Membrane

stabilization; free

radical scavenging.

Steric hindrance of the

extra methyl group in

Dimepranol alters

packing in the lipid

bilayer.

Cholinergic Activity Weak/Indirect Moderate

DMAE is a direct

structural precursor to

Choline; Dimepranol

is sterically distinct,

reducing substrate

affinity for choline

acetyltransferase.

Toxicity (LD50)

Moderate (often

buffered with

Acedoben)

Moderate to Low

Both are amino

alcohols with potential

for pH-dependent

irritation.

Detailed Mechanistic Insight
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1. The "Carrier" Effect in Immunomodulation: Dimepranol is rarely used alone. In Inosine

Pranobex, it forms a salt with 4-acetamidobenzoic acid (Acedoben). This complex facilitates the

transport of Inosine across the lymphocyte membrane.

Observation: Inosine alone has poor bioavailability.

Dimepranol Role: The cationic amine head interacts with the anionic phosphate groups of

the membrane, while the hydrophobic tail inserts into the bilayer, creating a transient channel

or increasing fluidity to allow Inosine entry.

2. Cholinergic Divergence: While DMAE is marketed to increase acetylcholine levels (though

this is debated), Dimepranol's branched structure limits its ability to be phosphorylated by

choline kinase. Therefore, it does not act as a significant acetylcholine precursor, reducing the

risk of cholinergic overstimulation side effects compared to DMAE.

Experimental Protocols
To validate the activity of Dimepranol, specifically its immunomodulatory capacity, the following

protocols are recommended. These are designed to isolate the compound's effect on cell

proliferation and viability.

Protocol A: Lymphocyte Proliferation Assay (PBMC)
Objective: Determine if Dimepranol (or its complex) enhances T-cell proliferation in response to

mitogens (PHA/ConA).

Reagents:

Peripheral Blood Mononuclear Cells (PBMCs)

RPMI-1640 Medium (supplemented with 10% FBS)

Test Compounds: Dimepranol, DMAE (Control), Inosine (Control)

Mitogen: Phytohemagglutinin (PHA)

Detection: MTT Reagent or [3H]-Thymidine
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Workflow:

Isolation: Isolate PBMCs from heparinized blood using density gradient centrifugation (Ficoll-

Paque).

Plating: Seed PBMCs at

cells/well in 96-well plates.

Treatment:

Group 1: Vehicle Control.

Group 2: PHA (sub-optimal dose, e.g., 1 µg/mL).

Group 3: PHA + Dimepranol (10 - 100 µM).

Group 4: PHA + DMAE (10 - 100 µM).

Incubation: Incubate for 72 hours at 37°C, 5% CO2.

Quantification: Add MTT reagent (0.5 mg/mL) for 4 hours; solubilize crystals with DMSO;

read Absorbance at 570 nm.

Validation Criteria:

The Stimulation Index (SI) = (OD_treated / OD_control).

Success: Dimepranol should show a statistically significant increase in SI compared to PHA

alone, ideally >1.5x. DMAE typically shows no significant enhancement in this specific

immune assay.

Protocol B: Membrane Fluidity Assessment
(Fluorescence Anisotropy)
Objective: Quantify the effect of the amino alcohol on lipid bilayer structure, validating the

"permeation enhancer" hypothesis.
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Workflow:

Liposome Preparation: Prepare DPPC (dipalmitoylphosphatidylcholine) liposomes via

extrusion.

Probe Labeling: Incorporate DPH (1,6-diphenyl-1,3,5-hexatriene) into the lipid bilayer.

Titration: Titrate Dimepranol and DMAE (0–5 mM) into the liposome suspension.

Measurement: Measure fluorescence anisotropy (r) using a spectrofluorometer.

Decrease in 'r' indicates increased membrane fluidity (disordering).

Hypothesis: Dimepranol will induce a greater decrease in anisotropy than DMAE due to its

propyl chain.

Mechanism of Action Visualization
The following diagram illustrates how Dimepranol facilitates the immunomodulatory pathway,

contrasting it with the standard cholinergic pathway of DMAE.
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Figure 2: Divergent pathways of Dimepranol (Green) vs. DMAE (Blue). Dimepranol primarily

acts to facilitate purine entry and subsequent protein synthesis for immune response, whereas

DMAE feeds into the cholinergic cycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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